Cas no 105679-24-1 (2H-1,4-Benzoxazine, 6-bromo-3,4-dihydro-7-methyl-)

• Product Name: 2H-1,4-Benzoxazine, 6-bromo-3,4-dihydro-7-methyl-
• CAS No: 105679-24-1
• MF: C₉H₁₀BrNO
• MW: 228.08580160141
• CID: 1159687
• PubChem ID: 66648512
• Update Time: 2025-11-02

2H-1,4-Benzoxazine, 6-bromo-3,4-dihydro-7-methyl- Chemical and Physical Properties

Names and Identifiers

• 2H-1,4-Benzoxazine, 6-bromo-3,4-dihydro-7-methyl-
• DB-095472
• SCHEMBL304275
• UGOYGTQAWHVGKH-UHFFFAOYSA-N
• 105679-24-1
• 6-bromo-7-methyl-3,4-dihydro-2H-benzo[b][1,4]oxazine
• EN300-19594886
• 6-bromo-7-methyl-3,4-dihydro-2H-1,4-benzoxazine

• Inchi： 1S/C9H10BrNO/c1-6-4-9-8(5-7(6)10)11-2-3-12-9/h4-5,11H,2-3H2,1H3
• InChI Key： UGOYGTQAWHVGKH-UHFFFAOYSA-N
• SMILES： BrC1=CC2=C(C=C1C)OCCN2

Computed Properties

• Exact Mass: 226.9946
• Monoisotopic Mass: 226.99458g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 21.3Ų

Experimental Properties

• PSA: 21.26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazines Benzoxazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazines

Additional information on 2H-1,4-Benzoxazine, 6-bromo-3,4-dihydro-7-methyl-

2H-1,4-Benzoxazine, 6-bromo-3,4-dihydro-7-methyl- as a Promising Scaffold in Modern Biomedical Research

2H-1,4-Benzoxazine, 6-bromo-3,4-dihydro-7-methyl- (CAS No. 105679-24-1) represents a novel class of heterocyclic compounds with significant potential in pharmaceutical development. This compound features a benzoxazine core structure, which is a six-membered ring system containing one oxygen atom and one nitrogen atom. The unique 6-bromo-3,4-dihydro-7-methyl- substitution pattern imparts distinct physicochemical properties, making it a valuable candidate for drug discovery. Recent advancements in synthetic chemistry and computational modeling have enabled deeper exploration of its biological activities.

Structural analysis of 2H-1,4-Benzoxazine, 6-bromo-3,4-dihydro-7-methyl- reveals a hybrid framework combining aromatic and saturated functionalities. The 6-bromo-3,4-dihydro-7-methyl- substituents contribute to the molecule's hydrophobicity and steric hindrance, which are critical for modulating protein-ligand interactions. Studies published in Journal of Medicinal Chemistry (2023) highlight its potential as a scaffold for designing small-molecule inhibitors targeting specific enzymatic pathways.

Recent breakthroughs in medicinal chemistry have demonstrated that 2H-1,4-Benzoxazine, 6-bromo-3,4-dihydro-7-methyl- exhibits promising pharmacological properties. A 2023 study published in ACS Medicinal Chemistry Letters reported its ability to selectively inhibit the kinase activity of Aurora B, a key player in mitotic spindle formation. This finding aligns with the growing interest in targeting cell cycle regulators for cancer therapy.

The 6-bromo-3,4-dihydro-7-methyl- functional group in 2H-1,4-Benzoxazine, 6-bromo-3,4-dihydro-7-methyl- plays a crucial role in its interaction with biological targets. Computational simulations using molecular docking techniques have shown that this substituent enhances binding affinity to ATP-binding sites in protein kinases. This property is particularly relevant for developing selective inhibitors with reduced off-target effects.

Advancements in drug discovery methodologies have enabled the exploration of 2H-1,4-Benzoxazine, 6-bromo-3,4-dihydro-7-methyl- as a platform for designing multitarget ligands. A 2023 review in Drug Discovery Today discussed its potential for modulating multiple signaling pathways involved in neurodegenerative diseases. The 6-bromo-3,4-dihydro-7-methyl- substitution pattern allows for structural modifications that could enhance its therapeutic index.

Recent pharmaceutical research has focused on optimizing the 2H-1,4-Benzoxazine, 6-bromo-3,4-dihydro-7-methyl- scaffold for improved bioavailability. A 2023 study published in European Journal of Medicinal Chemistry described the development of prodrugs based on this core structure, which showed enhanced permeability across the blood-brain barrier. This advancement is particularly significant for treating central nervous system disorders.

The 6-bromo-3,4-dihydro-7-methyl- functional group in 2H-1,4-Benzoxazine, 6-bromo-3,4-dihydro-7-methyl- has also attracted attention for its potential in modulating ion channel activity. A 2023 preclinical study in Pharmacological Research demonstrated its ability to selectively block voltage-gated sodium channels, suggesting applications in the treatment of chronic pain conditions.

Current research efforts are focused on understanding the molecular mechanisms underlying the biological activities of 2H-1,4-Benzoxazine, 6-bromo-3,4-dihydro-7-methyl-. Advanced techniques such as cryo-electron microscopy and X-ray crystallography are being employed to elucidate its interaction patterns with biological targets. These studies are providing critical insights for rational drug design.

The 6-bromo-3,4-dihydro-7-methyl- substitution in 2H-1,4-Benzoxazine, 6-bromo-3,4-dihydro-7-methyl- has also been explored for its potential in developing antiviral agents. A 2023 study in Antiviral Research reported its ability to inhibit the replication of certain RNA viruses by interfering with viral RNA polymerase activity. This finding highlights its versatility in pharmaceutical applications.

As the field of medicinal chemistry continues to evolve, the 2H-1,4-Benzoxazine, 6-bromo-3,4-dihydro-7-methyl- scaffold is emerging as a promising platform for the development of next-generation therapeutics. Ongoing research is focused on optimizing its chemical properties to enhance efficacy and safety profiles, positioning it as a key player in modern drug discovery.